Cas no 2229269-87-6 (2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine)

• Product Name: 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine
• CAS No: 2229269-87-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6300733
• PubChem ID: 165851721
• Update Time: 2025-06-09

2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine
• EN300-1796757
• 2229269-87-6

• Inchi： 1S/C11H18N2O2/c1-11(2,7-12)9-8(14-3)5-6-13-10(9)15-4/h5-6H,7,12H2,1-4H3
• InChI Key： KTCFVQLCRMAVGW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1C(C)(C)CN)OC

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine

Introduction to 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine (CAS No: 2229269-87-6)

2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229269-87-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of methoxy and methyl substituents on the pyridine ring, contribute to its unique chemical properties and reactivity.

The molecular structure of 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine consists of a pyridine core substituted at the 2 and 4 positions with methoxy groups, and an amine functional group at the 3 position. Additionally, there is a 2-methylpropyl group attached to the nitrogen atom of the pyridine ring. This arrangement imparts specific electronic and steric properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization.

In recent years, pyridine derivatives have been extensively studied for their pharmacological properties. The methoxy groups enhance the lipophilicity of the molecule, making it more soluble in organic solvents and facilitating its interaction with biological targets. The amine functionality provides a site for further chemical modification, allowing for the development of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine is its potential in medicinal chemistry. Researchers have been exploring its utility as a building block for more sophisticated molecules with therapeutic applications. For instance, studies have shown that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine may contribute to these activities by modulating interactions with biological receptors and enzymes.

The synthesis of 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The presence of sensitive functional groups such as methoxy and amine necessitates controlled reaction conditions to prevent unwanted side products.

Recent advancements in synthetic methodologies have enabled more efficient production of complex pyridine derivatives like 2229269-87-6. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it more feasible to produce these compounds on a larger scale. These innovations are crucial for both academic research and industrial applications.

The biological activity of 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine has been the focus of several studies aimed at identifying new therapeutic agents. In particular, its interaction with enzymes and receptors has been investigated for potential applications in treating neurological disorders. The pyridine ring is known to be a privileged scaffold in drug design due to its ability to form hydrogen bonds and π-stacking interactions with biological targets.

One notable area of research has been the exploration of 2229269-87-6 as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The structural features of 2-(2,4-dimethoxypyridin-3-yl)-2-methylpropan-1-amine make it a promising candidate for this purpose.

Another line of investigation has focused on the antimicrobial properties of pyridine derivatives. Given the rise of antibiotic-resistant bacteria, there is a growing need for novel antimicrobial agents. Studies have shown that certain pyridine-based compounds can disrupt bacterial cell membranes or inhibit essential metabolic pathways. The unique structure of 2229269-87-6 may contribute to these effects by interacting with bacterial targets in ways that conventional antibiotics do not.

The development of new synthetic methods has also enabled researchers to explore derivatives of (CAS No: 2229269-87) with enhanced biological activity. By modifying the substituents on the pyridine ring or introducing additional functional groups, scientists can fine-tune the properties of these compounds to improve their efficacy and selectivity. This approach has led to the discovery of several promising lead compounds that are now undergoing further optimization.

In conclusion,(CAS No: 2229269) represents a significant compound in pharmaceutical research due to its versatile structure and potential applications in drug development. Its role as an intermediate in synthesizing more complex molecules underscores its importance in medicinal chemistry. As research continues to uncover new therapeutic possibilities,(CAS No: 2229269) is likely to remain a key player in efforts to develop innovative treatments for various diseases.